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Compound of Interest

Compound Name: ABC99

Cat. No.: B1192063 Get Quote

An In-Depth Technical Guide to the NOTUM Inhibitor ABC99

Introduction
ABC99 is a potent, selective, and irreversible inhibitor of the enzyme NOTUM, a negative

regulator of Wnt signaling.[1][2] As a member of the N-hydroxyhydantoin (NHH) carbamate

class, ABC99 was developed using Activity-Based Protein Profiling (ABPP) to identify selective

inhibitors of serine hydrolases.[1][2] NOTUM functions by removing a critical palmitoleoyl group

from Wnt proteins, which is essential for their activity.[1][2] By inhibiting NOTUM, ABC99
effectively preserves the active, lipid-modified state of Wnt proteins, thereby enhancing Wnt

signaling.[1][3][4] This mechanism of action gives ABC99 significant potential as a research

tool and a therapeutic lead for degenerative diseases and enhancing tissue regeneration.[1][5]

For instance, it has been shown to enhance the regenerative capacity of aged intestinal stem

cells in mice.[2][5]
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Property Value

Compound Name ABC99

Chemical Name

7-(4-chlorobenzyl)-1,3-

dioxohexahydroimidazo[1,5-a]pyrazin-2(3H)-yl

2,3-dihydro-4H-benzo[b][3][4]oxazine-4-

carboxylate[3][6]

CAS Number 2331255-53-7[3][6]

Molecular Formula C₂₂H₂₁ClN₄O₅[3][6]

Molecular Weight 456.9 g/mol [3][6]

Class N-hydroxyhydantoin (NHH) carbamate[1][3][4][6]

Target NOTUM (Wnt-deacylating enzyme)[1][3][4]

Mechanism Irreversible inhibitor[1][2]

Quantitative Biological Data
The following table summarizes the key in vitro potency and efficacy data for ABC99.

Parameter Value Assay Type Notes

IC₅₀ vs. NOTUM 13 nM

Competitive Activity-

Based Protein

Profiling (ABPP)

Measures the

concentration of

ABC99 required to

inhibit 50% of NOTUM

activity.[1][3][4]

EC₅₀ for Wnt3A

Signaling Preservation
89 nM

Cell-Based Wnt

Reporter Assay

Measures the

concentration of

ABC99 required to

preserve 50% of

Wnt3A signaling in the

presence of NOTUM.

[3][6]
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Mechanism of Action: Wnt Signaling Regulation
Wnt proteins are secreted glycoproteins that are essential for numerous developmental and

homeostatic processes.[1] Their signaling capacity requires post-translational modification,

specifically the addition of a palmitoleoyl group to a conserved serine residue by the enzyme

Porcupine (PORCN) in the endoplasmic reticulum.[2] This lipid modification is critical for Wnt

binding to its Frizzled (FZD) receptors.

The enzyme NOTUM acts as an extracellular antagonist by cleaving this palmitoleoyl group,

rendering Wnt proteins inactive. ABC99 irreversibly binds to the active site of NOTUM, blocking

its deacylating activity. This action preserves the lipidated, active form of Wnt, allowing it to bind

to its receptor complex (FZD and LRP5/6) and initiate downstream signaling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6004566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8130783/
https://www.benchchem.com/product/b1192063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endoplasmic Reticulum

Extracellular Space

Target Cell

Wnt Protein PORCN
(Acyltransferase)

Active Wnt
(Palmitoylated)

 Adds
Palmitoleate Secreted

Active Wnt
Secretion

NOTUM

Frizzled
Receptor

 Binds

Inactive Wnt

 Removes
Palmitoleate

ABC99 Inhibits

Downstream
Signaling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Collect Proteome
(SW620 Conditioned Medium

with active NOTUM)

2. Incubate with
Serial Dilutions of ABC99

3. Add Fluorescent Probe
(e.g., FP-Rhodamine)

4. Separate Proteins
(SDS-PAGE)

5. Visualize Bands
(Fluorescence Scan)

6. Quantify & Calculate IC50

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compounds

Biological Target

Biological Effect

ABC99
(Active Inhibitor)

NOTUM Enzyme

 Irreversibly
Inhibits

Wnt Signaling
Preserved

 Functionally
Promotes

ABC99yne
(Clickable Probe)

 Covalently
Labels

ABC101
(Inactive Control)

 Does Not
Interact

 Negatively
Regulates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.caymanchem.com/product/25858/abc99
https://www.medchemexpress.com/abc99.html
https://www.researchgate.net/publication/325388987_Selective_Irreversible_Inhibitors_of_the_Wnt-Deacylating_Enzyme_NOTUM_Developed_by_Activity-Based_Protein_Profiling
https://www.biomol.com/products/chemicals/biochemicals/abc99-cay25858-500
https://www.benchchem.com/product/b1192063#what-is-abc99-compound
https://www.benchchem.com/product/b1192063#what-is-abc99-compound
https://www.benchchem.com/product/b1192063#what-is-abc99-compound
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192063?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

